Cas no 61085-47-0 (4-Piperidinecarboxylicacid, 4-(phenylamino)-1-(phenylmethyl)-, sodium salt (1:1))

• Product Name: 4-Piperidinecarboxylicacid, 4-(phenylamino)-1-(phenylmethyl)-, sodium salt (1:1)
• CAS No: 61085-47-0
• MF: C₁₉H₂₁N₂NaO₂
• MW: 332.372015714645
• MDL: MFCD00474990
• CID: 511702
• Update Time: 2026-04-29

4-Piperidinecarboxylicacid, 4-(phenylamino)-1-(phenylmethyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylicacid, 4-(phenylamino)-1-(phenylmethyl)-, sodium salt (1:1)
• sodium 1-benzyl-4-(phenylamino)piperidine-4-carboxylate
• sodium,4-anilino-1-benzylpiperidine-4-carboxylate
• EINECS 262-588-7
• HMS2881E10
• T0505-2982

• MDL： MFCD00474990
• Inchi： InChI=1S/C19H22N2O2.Na/c22-18(23)19(20-17-9-5-2-6-10-17)11-13-21(14-12-19)15-16-7-3-1-4-8-16;/h1-10,20H,11-15H2,(H,22,23);/q;+1/p-1
• InChI Key： BVMUUCRIMILCIA-UHFFFAOYSA-M
• SMILES： C1=CC=C(C=C1)CN2CCC(CC2)(C(=O)[O-])NC3=CC=CC=C3.[Na+]

Computed Properties

• Exact Mass: 332.15000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 55.40000
• LogP: 1.89410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 4-Piperidinecarboxylicacid, 4-(phenylamino)-1-(phenylmethyl)-, sodium salt (1:1)

4-Piperidinecarboxylicacid, 4-(phenylamino)-1-(phenylmethyl)-, sodium salt (1:1) and CAS No. 61085-47-0: A Comprehensive Overview

4-Piperidinecarboxylicacid, 4-(phenylamino)-1-(phenylmethyl)-, sodium salt (1:1) is a meticulously crafted compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 61085-47-0, represents a fascinating intersection of organic chemistry and medicinal biology. Its unique structural configuration, featuring a piperidine core substituted with phenylamino and phenylmethyl groups, makes it a promising candidate for various therapeutic applications.

The< strong>piperidine moiety is a well-documented pharmacophore in drug discovery, renowned for its ability to enhance binding affinity and selectivity in biological targets. The presence of both< strong>phenylamino and< strong>phenylmethyl groups further enriches its chemical profile, offering multiple interaction points with biological receptors. This structural complexity not only makes the compound intriguing from a chemical standpoint but also positions it as a potential lead in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurological and cardiovascular functions. The< strong>4-Piperidinecarboxylicacid, 4-(phenylamino)-1-(phenylmethyl)-, sodium salt (1:1) compound has emerged as a subject of intense study due to its potential to interact with key enzymes and receptors involved in these pathways. Preliminary studies have hinted at its efficacy in modulating enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are critical in the pathophysiology of neurodegenerative and cardiovascular diseases.

The< strong>sodium salt (1:1) form of this compound enhances its solubility and bioavailability, making it more suitable for pharmacokinetic studies and clinical trials. This formulation has been particularly advantageous in preclinical models, where researchers have observed promising results in terms of target engagement and therapeutic efficacy. The solubility profile also facilitates its use in various pharmaceutical formulations, including oral and intravenous delivery systems.

The synthesis of< strong>4-Piperidinecarboxylicacid, 4-(phenylamino)-1-(phenylmethyl)-, sodium salt (1:1) involves a series of well-orchestrated organic reactions that highlight the expertise of modern synthetic chemistry. Key steps include the formation of the piperidine ring through cyclization reactions, followed by nucleophilic substitution to introduce the phenylamino and phenylmethyl groups. The final step involves converting the free acid into its sodium salt form, which is achieved through neutralization with sodium hydroxide.

The< strong>CAS No. 61085-47-0 serves as a unique identifier for this compound, ensuring accurate documentation and retrieval of relevant data in scientific databases. This standardized nomenclature is crucial for researchers who rely on precise chemical information for their studies. The CAS number also aids in regulatory compliance and patent applications, providing a universally recognized reference for this compound.

In the realm of drug discovery, the< strong>piperidine-based compounds have shown remarkable potential due to their ability to mimic natural biomolecules and interact with biological targets with high specificity. The< strong>4-Piperidinecarboxylicacid, 4-(phenylamino)-1-(phenylmethyl)-, sodium salt (1:1) compound exemplifies this trend by combining structural features that are known to enhance pharmacological activity. Its dual substitution pattern allows for multiple points of interaction with biological receptors, which is often a key factor in achieving therapeutic efficacy.

4-Piperidinecarboxylicacid, 4-(phenylamino)-1-(phenylmethyl)-, sodium salt (1:1). Molecular docking studies have revealed that this compound can effectively bind to various therapeutic targets, including kinases and G protein-coupled receptors (GPCRs). These findings have spurred further investigation into its potential applications in treating conditions such as cancer, inflammation, and neurodegeneration. sodium salt form of this compound has also been explored for its potential role in enhancing drug delivery systems. By improving solubility and bioavailability, the sodium salt formulation allows for more efficient absorption and distribution within the body. This has significant implications for developing novel drug formulations that can overcome traditional limitations associated with poor solubility.